Cas no 35940-93-3 (3-Furaldoxime)

3-Furaldoxime structure
3-Furaldoxime structure
Product Name:3-Furaldoxime
CAS No:35940-93-3
MF:C5H5NO2
MW:111.098701238632
CID:1020358
PubChem ID:9617592
Update Time:2025-11-02

3-Furaldoxime Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxaldehyde,oxime(9CI)
    • 3-FURANCARBOXALDEHYDE,OXIME
    • STK059733
    • 35940-93-3
    • (E)-furan-3-carbaldehyde oxime
    • HMS1659N03
    • AKOS000491873
    • VU0510701-1
    • F3145-1571
    • SCHEMBL4853215
    • (NE)-N-(furan-3-ylmethylidene)hydroxylamine
    • (E)-1-(furan-3-yl)-N-hydroxymethanimine
    • 3-Furaldoxime
    • Inchi: 1S/C5H5NO2/c7-6-3-5-1-2-8-4-5/h1-4,7H/b6-3-
    • InChI Key: QJNJBSOMPGENRN-UTCJRWHESA-N
    • SMILES: O/N=C\C1=COC=C1

Computed Properties

  • Exact Mass: 111.03205
  • Monoisotopic Mass: 111.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 92.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 45.7Ų

Experimental Properties

  • PSA: 45.73

3-Furaldoxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F863205-50mg
3-Furaldoxime
35940-93-3
50mg
$ 50.00 2022-06-04
TRC
F863205-100mg
3-Furaldoxime
35940-93-3
100mg
$ 65.00 2022-06-04
TRC
F863205-500mg
3-Furaldoxime
35940-93-3
500mg
$ 185.00 2022-06-04

Additional information on 3-Furaldoxime

Recent Advances in the Study of 3-Furaldoxime (CAS: 35940-93-3): A Comprehensive Research Brief

3-Furaldoxime (CAS: 35940-93-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential applications in drug development, particularly due to its unique structural properties and biological activities. This research brief aims to provide an overview of the latest findings related to 3-Furaldoxime, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

The synthesis of 3-Furaldoxime has been a subject of recent investigations, with researchers exploring more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that significantly improves the yield and purity of 3-Furaldoxime. This advancement is crucial for its potential large-scale production, which could facilitate further pharmacological studies and clinical applications.

In terms of biological activity, 3-Furaldoxime has shown promising results in preclinical studies. Research conducted by the National Institute of Health (NIH) revealed that 3-Furaldoxime exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs. Additionally, a separate study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 3-Furaldoxime has moderate antimicrobial activity against Gram-positive bacteria, further expanding its therapeutic potential.

Mechanistic studies have also shed light on how 3-Furaldoxime interacts with biological targets. Molecular docking simulations and in vitro assays have identified specific binding sites on target proteins, providing insights into its mode of action. These studies are instrumental in guiding the design of derivatives with enhanced efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of 3-Furaldoxime-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its biological activities make it a compelling candidate for further investigation.

In conclusion, 3-Furaldoxime (CAS: 35940-93-3) represents a promising area of research in chemical biology and drug discovery. Recent advancements in its synthesis, coupled with a deeper understanding of its biological mechanisms, have paved the way for its potential application in treating inflammatory and infectious diseases. Continued research and development efforts are essential to fully realize its therapeutic potential.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent